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Compound of Interest

Compound Name: Ethyl 2,4-dioxohexanoate

Cat. No.: B078159 Get Quote

An In-depth Technical Guide to Ethyl 2,4-dioxohexanoate (CAS: 13246-52-1)

This document provides a comprehensive technical overview of Ethyl 2,4-dioxohexanoate, a

versatile diketoester. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. This guide covers the compound's physicochemical

properties, spectral data, synthesis protocols, and key applications as a chemical intermediate

in the synthesis of bioactive molecules.

Chemical and Physical Properties
Ethyl 2,4-dioxohexanoate, also known as Ethyl propionylpyruvate, is a colorless to light

yellow liquid.[1] It is a dicarbonyl compound featuring both β- and δ-keto groups relative to the

ester functionality. Its key physical and chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₁₂O₄ [2][3][4]

Molecular Weight 172.18 g/mol [2][3]

Density 1.1 ± 0.1 g/cm³ [2]

Boiling Point 233.8 ± 13.0 °C at 760 mmHg [2]

128-129 °C at 11 Torr [1]

100-105 °C at 6 Torr [3][5][6]

Flash Point 95.4 ± 19.9 °C [2]

Refractive Index 1.4770 to 1.4820 at 20.00 °C [5][6]

LogP 0.34 [2]

Vapor Pressure 0.1 ± 0.5 mmHg at 25°C [2]

Hydrogen Bond Acceptors 4 [7]

Rotatable Bonds 5 [7]

Spectral and Analytical Data
Spectroscopic data is crucial for the identification and characterization of Ethyl 2,4-
dioxohexanoate. While comprehensive NMR data is not readily available in the cited literature,

key mass spectrometry and IR details have been reported.
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Data Type Details Source(s)

Mass Spectrum (CI) m/z: 173 (M+H)⁺ [1]

High-Resolution MS (ESI)

For a derivative, ethyl 5-

ethylisoxazole-3-carboxylate:

C₈H₁₁NO₃+H calculated:

170.0817, found: 170.0824

(M+H)⁺

[1]

IR Spectrum

FTIR data is available,

recorded on a Bruker IFS 85

instrument.

[6]

Purity (VPC Analysis)
Synthesis fractions can

achieve 97-99% purity.
[8]

Synthesis and Methodology
The most common and well-documented method for preparing Ethyl 2,4-dioxohexanoate is

the Claisen condensation.[8] This reaction involves the condensation of an ester and a ketone

in the presence of a strong base.
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Caption: Synthesis workflow for Ethyl 2,4-dioxohexanoate via Claisen condensation.

Experimental Protocol: Claisen Condensation
The following protocol is adapted from methodologies described in the literature.[1][8]
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Preparation: A three-necked flask is equipped with an agitator, condenser, addition funnel,

and a gas inlet/outlet. The system is flushed with nitrogen to maintain an inert atmosphere.[8]

Base Preparation: Anhydrous sodium ethoxide (1.0 eq) is added to anhydrous ethanol (e.g.,

65 mL per 10g of NaOEt) and heated to approximately 70°C to ensure complete dissolution.

[1][8]

Reaction: A mixture of diethyl oxalate (1.0 eq) and 2-butanone (1.0 eq) is added dropwise to

the stirred sodium ethoxide solution.[8][9] The reaction is typically stirred overnight.

Work-up: After the reaction, the mixture is heated (e.g., 80°C for 30 min) before being

cooled.[9] The solvent is removed under reduced pressure. The residue is dissolved in water

and acidified to pH 2 with sulfuric or hydrochloric acid.[1][9]

Purification: The acidified aqueous phase is extracted with a suitable organic solvent (e.g.,

dichloromethane, ethyl acetate, or ether).[1][9] The combined organic phases are dried over

anhydrous sodium sulfate or magnesium sulfate. The solvent is removed, and the resulting

crude product is purified by vacuum distillation to yield Ethyl 2,4-dioxohexanoate as an oil.

[1][8]

Applications in Research and Development
While initially developed for its olfactory properties, Ethyl 2,4-dioxohexanoate is a valuable

building block for synthesizing more complex molecules, particularly heterocyclic compounds

relevant to drug discovery.

Role as a Chemical Intermediate
The dicarbonyl nature of Ethyl 2,4-dioxohexanoate makes it an excellent precursor for

cyclization reactions. It reacts with various nucleophiles to form a range of heterocyclic

systems. This reactivity is of high interest to medicinal chemists and drug development

professionals. For example, related diketoesters are used to synthesize pyrazolopyridines,

which have been investigated for trypanocidal activity, and other derivatives have been

explored as potential Src kinase inhibitors.[9][10]
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Caption: Logical relationships in the application of Ethyl 2,4-dioxohexanoate.

Use in Flavors and Fragrances
Ethyl 2,4-dioxohexanoate is recognized for its pleasant odor, characterized as burnt caramel,

butterscotch, and opopanax-like.[8] It has been used as a flavoring agent in food products such

as ice cream, candy, and syrups, and as a fragrance ingredient in perfumes, soaps, and

cosmetics.[8] The Flavor and Extract Manufacturers Association (FEMA) lists it as a GRAS

(Generally Recognized as Safe) substance with FEMA number 3278.[1][6] The Joint FAO/WHO

Expert Committee on Food Additives (JECFA) concluded it poses no safety concern at current

intake levels when used as a flavoring agent.[6][11]

Safety and Handling
While considered safe for its intended use in food, appropriate laboratory precautions should

be taken when handling Ethyl 2,4-dioxohexanoate in its concentrated form.
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Safety Data Type Value Source(s)

GHS Hazard Statements H302 (Harmful if swallowed) [1]

H315 (Causes skin irritation) [1]

H319 (Causes serious eye

irritation)
[1]

H335 (May cause respiratory

irritation)
[1]

GHS Signal Word Warning [1]

Acute Oral Toxicity (LD50) 6450 mg/kg (gavage-rat) [5]

Storage Temperature 2-8°C [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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